Cas no 558-43-0 (Isobutene Glycol)

• Product Name: Isobutene Glycol
• CAS No: 558-43-0
• MF: C₄H₁₀O₂
• MW: 90.1210017204285
• MDL: MFCD00971926
• CID: 376585
• PubChem ID: 68410
• Update Time: 2025-04-19

Isobutene Glycol Chemical and Physical Properties

Names and Identifiers

• 2-Methylpropane-1,2-diol
• Isobutene Glycol
• 1,2-Propanediol,2-methyl-
• 2-METHYL-1,2-PROPANEDIOL
• 1,1-dimethyl-1,2-ethanediol
• 1,2-dihydroxy-2-methylpropane
• 1,2-Propanediol,2-methyl
• 2-Methyl-2-hydroxy-1-propanol
• 2-methyl-propane-1,2-diol
• dimethylethyleneglycol
• 1,2-Dihydroxyisobutane
• 2-Hydroxy-2-methylpropanol
• 1,2-Propanediol, 2-methyl-
• BTVWZWFKMIUSGS-UHFFFAOYSA-N
• isobutylene glycol
• isobutene glycol NIST
• 8156AB
• 1,2-Propanol, 1-chloro-2-methyl-
• MCU
• MFCD00971926
• 4CA35H88JE
• DTXSID80204382
• SS-4704
• Z600454414
• SY107922
• SB83776
• A870084
• Q27225275
• 1,1-DIMETHYLETHYLENE GLYCOL
• EN300-65111
• 2-HYDROXY-2-METHYL-1-PROPYL ALCOHOL
• CHEBI:131845
• UNII-4CA35H88JE
• CS-W005057
• 558-43-0
• C21290
• NS00033414
• EINECS 209-198-5
• AKOS008140579
• FT-0701948
• 1,1-Dimethyl-1,2-ethanediol; 1,2-Dihydroxy-2-methylpropane; 1,2-Dihydroxyisobutane; 2-Hydroxy-2-methylpropanol; 2-Methyl-1,2-propanediol; 2-Methyl-2-hydroxypropanol
• DA-42092

• MDL： MFCD00971926
• Inchi： 1S/C4H10O2/c1-4(2,6)3-5/h5-6H,3H2,1-2H3
• InChI Key： BTVWZWFKMIUSGS-UHFFFAOYSA-N
• SMILES： OC(C)(C)CO

Computed Properties

• Exact Mass: 90.06810
• Monoisotopic Mass: 90.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 40.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: -0.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.005
• Melting Point: 0.07°C (estimate)
• Boiling Point: 176 ºC
• Flash Point: 74 ºC
• Refractive Index: 1.4340
• PSA: 40.46000
• LogP: -0.25040
• Vapor Pressure: No data available

Isobutene Glycol Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether